Cas no 907196-03-6 (rac-tert-butyl N-(1R,2S)-2-(4-bromophenyl)cyclopropylcarbamate)

Technical Introduction: rac-tert-Butyl N-(1R,2S)-2-(4-bromophenyl)cyclopropylcarbamate is a chiral cyclopropane derivative featuring a 4-bromophenyl substituent and a tert-butoxycarbonyl (Boc) protecting group. This compound serves as a valuable intermediate in organic synthesis, particularly in the preparation of pharmacologically active molecules. The presence of the bromine atom enables further functionalization via cross-coupling reactions, while the Boc group offers stability and selective deprotection under mild acidic conditions. The (1R,2S) stereochemistry is significant for applications requiring precise chiral control. Its well-defined structure and reactivity make it suitable for use in medicinal chemistry and asymmetric synthesis, where high purity and regioselectivity are critical.
rac-tert-butyl N-(1R,2S)-2-(4-bromophenyl)cyclopropylcarbamate structure
907196-03-6 structure
Product Name:rac-tert-butyl N-(1R,2S)-2-(4-bromophenyl)cyclopropylcarbamate
CAS No:907196-03-6
MF:C14H18BrNO2
MW:312.202223300934
MDL:MFCD32690911
CID:4490574
PubChem ID:86658779
Update Time:2025-05-22

rac-tert-butyl N-(1R,2S)-2-(4-bromophenyl)cyclopropylcarbamate Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid, N-[(1R,2S)-2-(4-bromophenyl)cyclopropyl]-, 1,1-dimethylethyl ester, rel-
    • tert-butyl ((1R,2S)-2-(4-bromophenyl)cyclopropyl)carbamate
    • trans-2-(4-Bromo-phenyl)-cyclopropyl-carbamic acid tert-butyl ester
    • tert-butyl (trans)-2-(4-bromophenyl)cyclopropyl)carbamate
    • Carbamic acid, [(1R,2S)-2-(4-bromophenyl)cyclopropyl]-, 1,1-dimethylethyl ester, rel- (9CI)
    • rel-1,1-Dimethylethyl N-[(1R,2S)-2-(4-bromophenyl)cyclopropyl]carbamate (ACI)
    • tert-Butyl [(trans)-2-(4-bromophenyl)cyclopropyl]carbamate
    • trans-[2-(4-Bromo-phenyl)-cyclopropyl]-carbamic acid tert-butyl ester
    • rac-tert-butyl N-(1R,2S)-2-(4-bromophenyl)cyclopropylcarbamate
    • MDL: MFCD32690911
    • Inchi: 1S/C14H18BrNO2/c1-14(2,3)18-13(17)16-12-8-11(12)9-4-6-10(15)7-5-9/h4-7,11-12H,8H2,1-3H3,(H,16,17)/t11-,12+/m1/s1
    • InChI Key: ATYDSIJHMSGNKM-NEPJUHHUSA-N
    • SMILES: N([C@H]1C[C@@H]1C1C=CC(Br)=CC=1)C(=O)OC(C)(C)C

rac-tert-butyl N-(1R,2S)-2-(4-bromophenyl)cyclopropylcarbamate Pricemore >>

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rac-tert-butyl N-(1R,2S)-2-(4-bromophenyl)cyclopropylcarbamate Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Triethylamine ,  Diphenylphosphoryl azide Solvents: Toluene ;  rt → 90 °C; 18 h, 90 °C
Reference
Structure activity relationship and modeling studies of inhibitors of lysine specific demethylase 1
Zhou, Chao; Wu, Fangrui; Lu, Lianghao; Wei, Liping; Pai, Eric; et al, PLoS One, 2017, 12(2),

Production Method 2

Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Tetrahydrofuran ;  3 h, rt
Reference
Brain-Penetrant LSD1 Inhibitors Can Block Memory Consolidation
Neelamegam, Ramesh; Ricq, Emily L.; Malvaez, Melissa; Patnaik, Debasis; Norton, Stephanie; et al, ACS Chemical Neuroscience, 2012, 3(2), 120-128

Production Method 3

Reaction Conditions
1.1 Solvents: Dichloromethane ;  0 °C; 3 h, rt
Reference
C-H activation enables a rapid structure-activity relationship study of arylcyclopropyl amines for potent and selective LSD1 inhibitors
Miyamura, Shin; Araki, Misaho; Ota, Yosuke; Itoh, Yukihiro; Yasuda, Shusuke; et al, Organic & Biomolecular Chemistry, 2016, 14(36), 8576-8585

rac-tert-butyl N-(1R,2S)-2-(4-bromophenyl)cyclopropylcarbamate Raw materials

rac-tert-butyl N-(1R,2S)-2-(4-bromophenyl)cyclopropylcarbamate Preparation Products

Additional information on rac-tert-butyl N-(1R,2S)-2-(4-bromophenyl)cyclopropylcarbamate

Comprehensive Overview of rac-tert-butyl N-(1R,2S)-2-(4-bromophenyl)cyclopropylcarbamate (CAS No. 907196-03-6)

The compound rac-tert-butyl N-(1R,2S)-2-(4-bromophenyl)cyclopropylcarbamate (CAS No. 907196-03-6) is a chiral cyclopropane derivative with significant applications in pharmaceutical and organic synthesis. Its unique structural features, including the cyclopropylcarbamate moiety and the 4-bromophenyl group, make it a valuable intermediate for designing bioactive molecules. Researchers and chemists frequently explore this compound for its stereochemical properties and potential in drug discovery, particularly in targeting enzyme inhibition and receptor modulation.

In recent years, the demand for chiral building blocks like rac-tert-butyl N-(1R,2S)-2-(4-bromophenyl)cyclopropylcarbamate has surged due to their role in asymmetric synthesis. The compound's tert-butyl protecting group enhances its stability, making it suitable for multi-step synthetic routes. Additionally, the presence of the bromine atom offers opportunities for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig reactions, which are pivotal in modern medicinal chemistry.

One of the trending topics in organic chemistry is the development of sustainable synthetic methodologies. rac-tert-butyl N-(1R,2S)-2-(4-bromophenyl)cyclopropylcarbamate aligns with this trend as researchers investigate greener solvents and catalytic systems to optimize its synthesis. Questions like "How to improve the yield of chiral cyclopropane derivatives?" or "What are the latest advancements in carbamate protection strategies?" are frequently searched, reflecting the compound's relevance in cutting-edge research.

The stereochemistry of rac-tert-butyl N-(1R,2S)-2-(4-bromophenyl)cyclopropylcarbamate is another area of interest. The (1R,2S) configuration is crucial for its biological activity, and studies often focus on enantioselective synthesis to obtain optically pure forms. This aspect is particularly important for pharmaceutical applications, where enantiomeric purity can significantly impact efficacy and safety. Searches related to "chiral resolution techniques" or "stereoselective cyclopropanation" highlight the compound's role in advancing chiral technology.

From a commercial perspective, rac-tert-butyl N-(1R,2S)-2-(4-bromophenyl)cyclopropylcarbamate is available through specialized chemical suppliers, often listed under its CAS number 907196-03-6. Its pricing and availability are influenced by factors like purity, scale, and regional demand. Researchers and procurement teams frequently search for "bulk suppliers of bromophenyl cyclopropane derivatives" or "CAS 907196-03-6 sourcing options," underscoring its industrial significance.

In summary, rac-tert-butyl N-(1R,2S)-2-(4-bromophenyl)cyclopropylcarbamate represents a versatile and high-value compound in synthetic and medicinal chemistry. Its structural complexity, combined with its applicability in asymmetric synthesis and drug development, ensures its continued relevance in scientific and industrial settings. As research progresses, this compound is likely to remain a focal point for innovations in chiral synthesis and green chemistry.

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